Cas no 1030014-82-4 (Ethyl 1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: Ethyl 1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 1030014-82-4
• MF: C₁₃H₁₄ClN₃O₂
• MW: 279.722161769867
• MDL: MFCD10758099
• CID: 1070711
• PubChem ID: 25918783
• Update Time: 2025-11-02

Ethyl 1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• ethyl 1-[(4-chlorophenyl)methyl]-5-methyltriazole-4-carboxylate
• AKOS005072868
• J-520488
• ethyl1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• MFCD10758099
• SCHEMBL3823265
• 1030014-82-4
• Ethyl 1-[(4-chlorophenyl)methyl]-5-methyl-1H-1,2,3-triazole-4-carboxylate
• DTXSID00649776
• H-20231

• MDL： MFCD10758099
• Inchi： 1S/C13H14ClN3O2/c1-3-19-13(18)12-9(2)17(16-15-12)8-10-4-6-11(14)7-5-10/h4-7H,3,8H2,1-2H3
• InChI Key： HENSLLNSRJFXBK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C)=C(C(=O)OCC)N=N1

Computed Properties

• Exact Mass: 279.0774544g/mol
• Monoisotopic Mass: 279.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 155°
• Boiling Point: 425.0±55.0 °C at 760 mmHg
• Flash Point: 210.8±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

Comprehensive Guide to Ethyl 1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 1030014-82-4)

Ethyl 1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 1030014-82-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazole derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection.

The molecular structure of Ethyl 1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate features a 1,2,3-triazole core, which is a heterocyclic ring containing three nitrogen atoms. This core is substituted with a 4-chlorobenzyl group at the 1-position and a methyl group at the 5-position, while the 4-position is esterified with an ethyl carboxylate moiety. Such modifications enhance the compound's stability and reactivity, making it suitable for various synthetic applications.

One of the most searched topics related to CAS No. 1030014-82-4 is its role in click chemistry, a popular method for constructing complex molecules efficiently. The 1,2,3-triazole ring is a hallmark of click chemistry reactions, often formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This compound's versatility allows it to serve as a building block for designing pharmaceutical intermediates, agrochemicals, and even material science applications.

In the pharmaceutical industry, Ethyl 1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is explored for its potential as a precursor to antimicrobial agents and anti-inflammatory drugs. Recent studies highlight its utility in developing compounds with antibacterial and antifungal properties, addressing the growing concern over antibiotic resistance. Additionally, its structural motifs are being investigated for cancer therapeutics, particularly in targeting specific enzyme pathways.

Agrochemical applications of this compound are equally promising. The 4-chlorobenzyl group is a common feature in many pesticides and herbicides, contributing to the compound's potential use in crop protection. Researchers are examining its derivatives for insecticidal and fungicidal activities, aligning with the global demand for sustainable agricultural solutions.

The synthesis of Ethyl 1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate typically involves multi-step organic reactions, including esterification and cycloaddition processes. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being adopted to improve yield and reduce environmental impact. These innovations resonate with the increasing focus on sustainable chemistry and eco-friendly production methods.

Market trends indicate a rising demand for triazole-based compounds, driven by their broad applicability in life sciences. Suppliers of CAS No. 1030014-82-4 often highlight its high purity and customizable batch sizes to meet diverse research needs. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure quality control, a critical factor for laboratories and manufacturers.

For researchers seeking reliable data on Ethyl 1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate, reputable chemical databases and peer-reviewed journals are essential resources. Keywords such as "triazole derivatives synthesis", "click chemistry applications", and "chlorobenzyl compounds" frequently appear in search queries, reflecting the compound's relevance in modern chemistry.

In summary, Ethyl 1-(4-chlorobenzyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 1030014-82-4) is a versatile and highly studied compound with significant potential in pharmaceuticals and agrochemicals. Its unique structure, coupled with advancements in synthetic methodologies, positions it as a key player in the development of next-generation bioactive molecules. As research continues, this compound is likely to remain a focal point for innovation in chemical sciences.